Benzoic acid, 4-hydroxy-, (2S)-2-methylbutyl ester
Cat. No. B3194587
M. Wt: 208.25 g/mol
InChI Key: YCVMFKRVGOAHAA-VIFPVBQESA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04844835
Procedure details
0.29 mole(40.0 g) of 4-hydroxybenzoic acid and 0.35 mole(30.9 g) of (S)-(-)-2-methylbutanol were refluxed for 20 hours in 150 ml of toluene in the presence of 1 ml of conc. sulfuric acid. The reaction solution was concentrated, and then purified by column chromatography to obtain 53.2 g of 4-hydroxybenzoic acid 2-methylbutyl ester [[α]D23 =+4.95°(CHCl3)]. (yield: 88%)
Name
4-hydroxybenzoic acid 2-methylbutyl ester
Yield
88%
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][CH:3]=1.[CH3:11][C@@H:12]([CH2:15][CH3:16])[CH2:13]O.S(=O)(=O)(O)O>C1(C)C=CC=CC=1>[CH3:11][CH:12]([CH2:15][CH3:16])[CH2:13][O:7][C:6](=[O:8])[C:5]1[CH:9]=[CH:10][C:2]([OH:1])=[CH:3][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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40 g
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Type
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reactant
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Smiles
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OC1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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30.9 g
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Type
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reactant
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Smiles
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C[C@H](CO)CC
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Name
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Quantity
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1 mL
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Type
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reactant
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Smiles
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S(O)(O)(=O)=O
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Name
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Quantity
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150 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction solution was concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified by column chromatography
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Outcomes
Product
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Name
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4-hydroxybenzoic acid 2-methylbutyl ester
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Type
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product
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Smiles
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CC(COC(C1=CC=C(C=C1)O)=O)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 53.2 g | |
| YIELD: PERCENTYIELD | 88% | |
| YIELD: CALCULATEDPERCENTYIELD | 88.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
